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Compound of Interest

Hexadecyldimethylammonium
Compound Name:

chloride
CAS No.: 2016-45-7
Cat. No.: B8590218

Get Quote

\ J

CAS 2016-45-7[1][2]
Chemical Identity & Physicochemical Properties

Hexadecyldimethylammonium chloride is the hydrochloride salt of N,N-
dimethylhexadecylamine.[2][6] Unlike quaternary ammonium compounds (QACS) like CTAC, its
cationic charge is pH-dependent.[2] At physiological or acidic pH, it functions as a cationic
surfactant; at high pH, it may deprotonate to the free amine, altering its solubility and toxicity
profile.[2]

e IUPAC Name: N,N-Dimethylhexadecan-1-aminium chloride[1][2]
e Molecular Formula:

[7]

¢ Molecular Weight: 305.97 g/mol [1][2][4]
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e Solubility: Soluble in water (pH dependent), ethanol, and chloroform.[2]

o Appearance: White to off-white crystalline powder or hygroscopic solid.[1][2]

Toxicological Profile & Mechanism of Action
Mechanism of Toxicity: Membrane Lysis

The primary mechanism of toxicity for Hexadecyldimethylammonium chloride is amphiphilic
membrane disruption.[1] The hydrophobic hexadecyl tail inserts into the lipid bilayer of cell
membranes, while the cationic head group interacts with negatively charged phosphate head
groups.[2] This destabilizes the membrane, causing leakage of intracellular contents (cytolysis).

e Low Concentrations: Increases membrane permeability (leakage of

ions).[1]

e High Concentrations: Complete micellar solubilization of the membrane.[1]
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Figure 1: Mechanism of cationic surfactant-induced cytotoxicity via membrane lysis.[1][2]

Quantitative Toxicity Data

Data synthesized from parent amine (CAS 112-69-6) and structural analogs (Read-Across).[1]

[2]
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Classification

Endpoint Test Species Value / Result
(GHS)
Acute Oral Toxicity Rat mg/kg Category 4 (Harmful)
o ] o ) Category 1B (Causes
Acute Dermal Toxicity Rabbit Irritation/Corrosion
severe burns)
Skin Corrosion Rabbit (4h exp) Corrosive Category 1B
Eye Damage Rabbit Irreversible Damage Category 1
Aquatic Toxicity Dani ] Acute 1 (Very Toxic)
anio rerio cute ery Toxic
(Acute) mg/L Y
Aquatic Toxicity ) Chronic 1 (Long-
) Daphnia magna L )
(Chronic) mg lasting effects)

Comprehensive Safety Data Sheet (SDS) Synthesis

Hazards Identification (GHS Classification)
» Signal Word:DANGER

e Hazard Statements:
o H302: Harmful if swallowed.[1][2][5][8][9][10]
o H314: Causes severe skin burns and eye damage.[1][2][5][8][9]

o H410: Very toxic to aquatic life with long lasting effects.[1][2][5][8][9][11]

Safe Handling Protocol (Research Context)

Expert Insight: The powder form is highly hygroscopic and can form caustic dust. Inhalation of
dust can cause severe respiratory tract irritation (chemical pneumonitis). Always handle the
solid in a fume hood or weighing cabinet.

Protocol: Preparation of Stock Solution (5% w/v)
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e PPE: Nitrile gloves (double gloving recommended), chemical splash goggles, lab coat, and
P2/N95 respirator if outside a hood.[2]

» Weighing: Weigh solid inside a fume hood. Use an antistatic gun if static makes the powder
fly.

 Dissolution: Add water slowly. The dissolution is exothermic; allow to cool.

e pH Check: Verify pH. Aqueous solutions are naturally acidic (pH ~4-5) due to the
hydrochloride salt.[1]

Emergency Response & First Aid

Exposure Route Immediate Action Do NOT

Wash immediately with
) polyethylene glycol 400 (if Do not neutralize with acid or
Skin Contact ) .
available) or copious water for base. Do not use solvents.

15+ min.[1][2]

Rinse cautiously with water for
Eye Contact 15-20 min.[1][2] Lift eyelids.
Remove contacts if easy.

Do not rub eyes.[9] Do not

apply ointments.

Move to fresh air.[1][2][8][9][11] Do not perform mouth-to-
Inhalation If breathing is difficult, give mouth if substance was
oxygen.[2][9] inhaled.[1][2]

Rinse mouth. Drink water/milk ) - )
) ) ) Do NOT induce vomiting (risk
Ingestion to dilute.[1] Call Poison ]
of esophageal perforation).
Control.

Experimental Workflow: Handling & Disposal

The following diagram outlines the decision logic for handling spills and waste, ensuring
compliance with environmental regulations (this compound is an acute aquatic toxin).
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Start: Handling
Hexadecyldimethylammonium CI

State of Matter?
Solid / Powder uneous SqutiorD

Use Fume Hood Wear Splash Goggles
Neoprene Gloves

Avoid Dust Gen.

If Spilled If Spilled
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(Avoid Dust) Inert Material (Sand)

Disposal: Hazardous Waste

(Aquatic Toxin)

NEVER POUR
DOWN DRAIN
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Figure 2: Safety decision matrix for handling and spill response.

Regulatory & Environmental Status

« REACH (EU): Pre-registered.[1] Classified as "Aquatic Acute 1" and "Skin Corr.[1][2][9] 1B".
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o TSCA (USA): Listed (often under the parent amine or salt forms).
e Environmental Fate:

o Biodegradability: Readily biodegradable under aerobic conditions (OECD 301), but high
concentrations inhibit bacterial activity in sewage treatment plants.

o Bioaccumulation: Low potential due to ionic nature, but binds strongly to soil/sediment
(high
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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